Cas no 71608-10-1 (3,6-Dimethyl-2-nitrophenol)

• Product Name: 3,6-Dimethyl-2-nitrophenol
• CAS No: 71608-10-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD12198862
• CID: 577345
• Update Time: 2025-06-14

3,6-Dimethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-nitrophenol
• Phenol,3,6-dimethyl-2-nitro-
• 2,5-Dimethyl-6-nitrophenol
• 3,6-Dimethyl-2-nitro-phenol
• 3-Nitro-2-hydroxy-1,4-dimethyl-benzol
• 3-Nitro-2-hydroxy-p-xylol
• 3-Nitro-2-oxy-1.4-dimethyl-benzol
• 6-Nitro-p-xylenol
• Phenol,3,6-dimethyl-2-nitro
• Phenol, 3,6-dimethyl-2-nitro-
• 9T0HKQ8H5N
• NSC89793
• 2,5-Xylenol, 6-nitro-
• NCIOpen2_001457
• VIQHHRZADKSPIM-UHFFFAOYSA-N
• Phenol, 2,5-dimethyl-6-nitro-
• KM1417
• TRA0050847
• FCH1155018
• SY005501

• MDL： MFCD12198862
• Inchi： 1S/C8H9NO3/c1-5-3-4-6(2)8(10)7(5)9(11)12/h3-4,10H,1-2H3
• InChI Key： VIQHHRZADKSPIM-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 2.7

Experimental Properties

• Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34-35 ºC
• Boiling Point: 249.0±35.0 ºC (760 Torr),
• Flash Point: 107.3±14.4 ºC,
• Refractive Index: 1.5774 (estimate)
• Solubility: Very slightly soluble (0.85 g/l) (25 º C),
• PSA: 66.05000
• LogP: 2.44040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3,6-Dimethyl-2-nitrophenol

3,6-Dimethyl-2-nitrophenol (CAS No. 71608-10-1): Properties, Applications, and Industry Insights

3,6-Dimethyl-2-nitrophenol (CAS No. 71608-10-1) is a nitrophenol derivative with a molecular formula of C₈H₉NO₃. This compound is characterized by its nitro group and methyl substituents, which influence its chemical reactivity and physical properties. As a specialty chemical, it finds applications in various industries, including pharmaceutical intermediates, dye synthesis, and agrochemical research. Its unique structure makes it a subject of interest for researchers exploring nitrophenol derivatives and their potential uses.

The growing demand for high-purity nitrophenols in organic synthesis has increased attention on compounds like 3,6-Dimethyl-2-nitrophenol. Recent trends in green chemistry and sustainable manufacturing have also spurred innovations in its production methods. For instance, researchers are investigating catalytic reduction techniques to minimize waste and improve yield. This aligns with the broader industry shift toward environmentally friendly processes, a topic frequently searched by professionals in the field.

One of the most common queries about 3,6-Dimethyl-2-nitrophenol revolves around its solubility and stability under different conditions. Studies indicate that it is moderately soluble in organic solvents like ethanol and acetone, but poorly soluble in water. This property makes it suitable for reactions requiring non-aqueous environments. Additionally, its thermal stability has been tested for applications in high-temperature synthesis, another area of interest for industrial chemists.

In the pharmaceutical industry, 3,6-Dimethyl-2-nitrophenol is explored as a building block for drug development. Its nitro group can undergo selective transformations, enabling the creation of bioactive molecules. Recent publications highlight its role in synthesizing antimicrobial agents and anti-inflammatory compounds, addressing the global need for novel therapeutics. This connection to medical research has made it a trending topic in scientific forums and databases.

From an analytical chemistry perspective, 3,6-Dimethyl-2-nitrophenol is often analyzed using HPLC and GC-MS techniques. These methods ensure purity assessment and quality control, critical for industrial applications. Researchers also employ spectroscopic methods like IR and NMR to confirm its structural integrity. Such details are frequently sought after by laboratory technicians and quality assurance professionals.

The compound’s role in dye and pigment chemistry is another area of interest. Its nitro and hydroxyl groups contribute to chromophore formation, making it useful for developing azo dyes and other colorants. With the textile and printing industries increasingly adopting eco-friendly dyes, 3,6-Dimethyl-2-nitrophenol is being studied for its potential in sustainable dye synthesis.

In summary, 3,6-Dimethyl-2-nitrophenol (CAS No. 71608-10-1) is a versatile compound with applications spanning pharmaceuticals, dyes, and agrochemicals. Its properties align with contemporary demands for sustainable chemistry and high-performance intermediates. As research continues, its relevance in both academic and industrial settings is expected to grow, making it a compound worth watching in the specialty chemicals market.